Cas no 2171718-00-4 (3-amino(cyclobutyl)methyloxolan-3-ol)

• Product Name: 3-amino(cyclobutyl)methyloxolan-3-ol
• CAS No: 2171718-00-4
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 6050573
• PubChem ID: 165601984
• Update Time: 2025-07-15

3-amino(cyclobutyl)methyloxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino(cyclobutyl)methyloxolan-3-ol
• 3-[amino(cyclobutyl)methyl]oxolan-3-ol
• 2171718-00-4
• EN300-1639635

• Inchi： 1S/C9H17NO2/c10-8(7-2-1-3-7)9(11)4-5-12-6-9/h7-8,11H,1-6,10H2
• InChI Key： BSDQDZXQSSKJAI-UHFFFAOYSA-N
• SMILES： O1CCC(C1)(C(C1CCC1)N)O

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 55.5Ų

Additional information on 3-amino(cyclobutyl)methyloxolan-3-ol

Recent Advances in the Study of 3-amino(cyclobutyl)methyloxolan-3-ol (CAS: 2171718-00-4): A Promising Scaffold in Medicinal Chemistry

The compound 3-amino(cyclobutyl)methyloxolan-3-ol (CAS: 2171718-00-4) has recently emerged as a key scaffold in medicinal chemistry, particularly in the development of novel therapeutics targeting central nervous system (CNS) disorders and infectious diseases. This structurally unique molecule combines a cyclobutyl ring with an oxolane (tetrahydrofuran) moiety, offering a versatile platform for drug design. Recent studies have highlighted its potential as a building block for small-molecule inhibitors and modulators of biological targets, owing to its favorable physicochemical properties and ability to penetrate the blood-brain barrier.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 3-amino(cyclobutyl)methyloxolan-3-ol derivatives as potent inhibitors of bacterial RNA polymerase, showing remarkable activity against drug-resistant strains of Mycobacterium tuberculosis. The researchers utilized a structure-based drug design approach, leveraging the compound's rigid cyclobutyl group to enhance binding affinity while maintaining metabolic stability. The lead compound from this series exhibited a minimum inhibitory concentration (MIC) of 0.5 μg/mL against multidrug-resistant TB strains, representing a significant advancement in anti-tubercular drug development.

In neuropharmacology, derivatives of 2171718-00-4 have shown promise as modulators of glutamate receptors. A recent Nature Communications paper (2024) reported the development of selective NMDA receptor antagonists based on this scaffold, which demonstrated neuroprotective effects in animal models of ischemic stroke without the psychotomimetic side effects typically associated with such compounds. The 3-amino group was found to be crucial for receptor subtype selectivity, while the oxolane ring contributed to improved blood-brain barrier penetration compared to similar compounds with pyrrolidine or piperidine rings.

The synthetic accessibility of 3-amino(cyclobutyl)methyloxolan-3-ol has also been a focus of recent research. A 2024 Organic Process Research & Development publication described an efficient, scalable synthesis route starting from commercially available cyclobutanecarboxylic acid, achieving an overall yield of 68% with excellent enantiomeric purity (>99% ee). This advancement addresses previous challenges in the large-scale production of this valuable intermediate, making it more accessible for pharmaceutical development programs.

Emerging applications in oncology have been reported in recent preclinical studies. Researchers at a major cancer institute have developed PROTAC (PROteolysis TArgeting Chimera) molecules incorporating the 2171718-00-4 scaffold, which showed potent degradation of oncogenic proteins in vitro and in vivo. The unique three-dimensional structure of the compound was found to facilitate optimal positioning of the E3 ligase binder and target protein, resulting in enhanced degradation efficiency compared to linear linkers.

As research into 3-amino(cyclobutyl)methyloxolan-3-ol continues to expand, its potential as a privileged structure in drug discovery becomes increasingly apparent. Current investigations are exploring its application in targeted protein degradation, allosteric modulation, and as a bioisostere for traditional heterocycles. With several derivatives now entering preclinical development across multiple therapeutic areas, this scaffold represents an exciting frontier in medicinal chemistry with broad implications for future drug development.